10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one

Specification

• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 10-methyl-4-thia-1,8,12-triazatricyclo[7.3.0.02,6]dodeca-2(6),9,11-trien-7-one
• Standard InChI: InChI=1S/C9H9N3OS/c1-5-2-10-12-7-4-14-3-6(7)9(13)11-8(5)12/h2H,3-4H2,1H3,(H,11,13)
• Standard InChI Key: ASMSLWLTEAKBTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2NC(=O)C3=C(N2N=C1)CSC3

Introduction

10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one is a complex organic compound characterized by its unique tricyclic structure, which incorporates sulfur and nitrogen atoms. This heterocyclic compound belongs to the triazatriene class, featuring multiple unsaturated bonds within its rings. Its molecular formula is not explicitly provided in the available sources, but its molecular weight is reported to be approximately 182.21 g/mol, though another source suggests it might be closer to 206.21 g/mol.

Synthesis and Reaction Conditions

The synthesis of 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one involves multi-step chemical reactions requiring specific reagents such as bases or acids to facilitate cyclization and functionalization steps. Key factors influencing the synthesis include temperature, solvent choice, and reaction time, which are critical for achieving high yields and purity.

Typical Reagents and Conditions

Reagent/Condition	Role in Synthesis
Bases/Acids	Facilitate cyclization and functionalization
Halogenating Agents	Introduce halogen substituents for further modification
Oxidizing Agents	Modify oxidation states of functional groups
Temperature Control	Optimizes reaction rates and selectivity
Solvent Choice	Influences solubility and reaction environment

Biological Activity and Applications

Research indicates that 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one exhibits significant biological activity, particularly in pharmacology and biochemistry. Its unique structure allows it to interact with various biological targets, potentially modulating enzyme activity or acting as an inhibitor in biochemical pathways. Studies have shown promising results in its application as an antimicrobial agent and as a candidate for drug development against specific diseases.

Potential Applications

Application Area	Description
Medicinal Chemistry	Drug development for specific diseases
Material Science	Exploration of novel materials with unique properties
Antimicrobial Agents	Potential use in combating microbial infections

Comparison with Similar Compounds

Several compounds share structural similarities with 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one, including variations with different substituents or heterocyclic frameworks. These compounds often exhibit distinct pharmacological properties based on their structural differences.

Compound Name	Structural Features	Unique Aspects
1-Methyl-4-thia-1,8-diazabicyclo[5.3.0]decane	Contains nitrogen but lacks the tricyclic structure	Simpler structure with fewer functional groups
10-Bromo-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one	Bromine substituted for methyl group	Enhanced reactivity due to bromine
12-(Chloromethyl)-8-methyl-5-thia-1,8-dihydrotriazolo[4,5-b]pyridine	Different heterocyclic framework	Exhibits distinct pharmacological properties